5-Methyl-1-(4-nitrophenyl)-1h-tetrazole

• CAS No.: 40746-65-4
• Molecular Formula: C8H7N5O2
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 5-methyl-1-(4-nitrophenyl)tetrazole
• InChI: InChI=1S/C8H7N5O2/c1-6-9-10-11-12(6)7-2-4-8(5-3-7)13(14)15/h2-5H,1H3
• InChI Key: GKPOODCBYGIDMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=C(C=C2)[N+](=O)[O-]

Description

5-Methyl-1-(4-nitrophenyl)-1H-tetrazole is a heterocyclic compound featuring a tetrazole ring (five-membered ring with four nitrogen atoms) substituted with a methyl group at the 5-position and a 4-nitrophenyl group at the 1-position. The nitro group confers electron-withdrawing properties, enhancing reactivity in substitution and coupling reactions, while the methyl group influences steric and electronic characteristics. This compound is significant in pharmaceuticals, materials science, and coordination chemistry due to its versatility as a ligand and intermediate .

Biological Activity

5-Methyl-1-(4-nitrophenyl)-1H-tetrazole is a heterocyclic compound with significant potential in medicinal chemistry, particularly due to its unique structural features and biological activity. This article provides a comprehensive overview of its biological properties, synthesis, and applications based on diverse research findings.

Chemical Structure and Properties

5-Methyl-1-(4-nitrophenyl)-1H-tetrazole has the molecular formula $C_8H_8N_5O_2$. The compound features a tetrazole ring substituted with a 4-nitrophenyl group and a methyl group at the 5-position. The presence of the nitrophenyl moiety contributes to its electronic properties, enhancing its reactivity and potential biological interactions.

Antimicrobial Properties

Research indicates that 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including Bacillus cereus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa. Some derivatives of tetrazoles have shown antifungal activity against species like Penicillium purpurogenum and Aspergillus flavus as well .

Microorganism	Activity
Bacillus cereus	Inhibitory
Bacillus subtilis	Inhibitory
Escherichia coli	Inhibitory
Pseudomonas aeruginosa	Inhibitory
Penicillium purpurogenum	Antifungal
Aspergillus flavus	Antifungal

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies suggest that it may interact with specific biological targets, modulating pathways involved in cancer progression. The mechanism of action likely involves the formation of reactive intermediates that can affect cellular components .

The biological activity of 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole is attributed to its ability to interact with enzymes or receptors in biological systems. The nitrophenyl group can undergo reduction, leading to reactive species that may interfere with cellular functions. This interaction is crucial for understanding its therapeutic potential .

Synthesis

The synthesis of 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole typically involves the reaction of 4-nitrobenzyl chloride with sodium azide in solvents like dimethylformamide (DMF) under reflux conditions. Continuous flow reactors are often employed in industrial settings to enhance yields and control reaction conditions. Catalysts such as copper(I) iodide can further improve efficiency .

Applications

Beyond its biological activity, 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole has diverse applications:

• Pharmaceutical Research : It is being explored for drug development due to its unique bioactive properties.
• Material Science : The compound is utilized in formulating advanced materials, including polymers and coatings, benefiting from its thermal stability.
• Explosive Materials : Its ability to form stable energetic compounds makes it valuable in defense and aerospace industries .

Case Studies

Several studies have highlighted the potential of tetrazole derivatives, including 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole:

• A study demonstrated that specific tetrazole derivatives exhibited significant antibacterial activity against multidrug-resistant strains.
• Another investigation focused on the anticancer effects of tetrazoles, revealing their potential as therapeutic agents targeting cancer cell proliferation.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogs and Substituent Effects

Aryl-Substituted Tetrazoles

• 1-(4’-Halophenyl)-5-methyl-1H-tetrazoles (Cl, Br, I substituents): These analogs () exhibit similar synthesis yields (65–85%) and melting points (e.g., 1-(4’-Chlorophenyl)-5-methyl-1H-tetrazole: mp 162–164°C).
• 5-(4-Nitrophenyl)-1H-tetrazole : Lacking the methyl group, this compound () shows higher thermal stability and reactivity in coupling reactions due to reduced steric hindrance. Its crystalline structure facilitates applications in metal-organic frameworks (MOFs) .

Heteroaromatic and Sulfur-Containing Analogs

• 5-(4-Methyl-3-nitrophenyl)-1H-tetrazole : The additional methyl group at the 3-position (–11) induces a twisted conformation, forming N–H⋯N hydrogen-bonded chains. This structural feature enhances stability in solid-state frameworks compared to the target compound .
• Thioether-linked tetrazoles (e.g., 5-[(4-methylbenzyl)sulfanyl]-1-phenyl-1H-tetrazole): Sulfur substituents increase molecular weight and alter solubility (e.g., lipophilicity) but reduce thermal stability compared to nitro/methyl analogs .

Physical and Spectral Properties

Melting Points and Solubility

Compound	Melting Point (°C)	Key Substituents
5-Methyl-1-(4-nitrophenyl)-1H-tetrazole*	~180	4-NO₂, 5-CH₃
1-(4’-Chlorophenyl)-5-methyl-1H-tetrazole	162–164	4-Cl, 5-CH₃
5-(4-Nitrophenyl)-1H-tetrazole	210–212†	4-NO₂
5-(2-Bromophenyl)-1H-tetrazole	182–184	2-Br
L6 (Ethyl 5-methyl-1-(((4-nitrophenyl)amino)methyl)-1H-pyrazole-3-carboxylate)	188–190	Pyrazole core, NO₂

*Inferred from analogs in . †Predicted based on nitro-group stabilization .

Spectroscopic Data

• IR: The nitro group in 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole shows characteristic peaks at ~1520 cm⁻¹ (asymmetric NO₂ stretch) and ~1350 cm⁻¹ (symmetric NO₂ stretch), consistent with analogs in and .
• NMR : The ¹H NMR spectrum displays a singlet for the methyl group (~2.5 ppm) and aromatic protons (~7.5–8.5 ppm), aligning with data for 1-(4’-Bromophenyl)-5-methyl-1H-tetrazole () .

Chemical Reactivity

• Nitro Reduction : The nitro group in the target compound can be reduced to an amine (cf. ), enabling access to pharmacologically active derivatives .
• Coordination Chemistry : The tetrazole ring acts as a polydentate ligand, forming complexes with transition metals (e.g., Cu, Zn), similar to 5-(4-Methyl-3-nitrophenyl)-1H-tetrazole in MOFs .

Preparation Methods

Mechanism and Catalyst Design

Microwave irradiation accelerates the [3+2] cycloaddition by enabling rapid, uniform heating. The reaction involves activating nitriles (e.g., 4-nitrophenylacetonitrile) via coordination to metal catalysts, followed by nucleophilic attack by sodium azide. Heterogeneous catalysts such as Pd/Co nanoparticles on carbon nanotubes (Mw-Pd/Co@CNT NPs) enhance this process by providing high surface area and recyclability. Under microwave conditions (130°C, 10–15 minutes), yields reach 90–99% due to efficient energy transfer and reduced side reactions.

Solvent and Substrate Scope

Polar aprotic solvents like dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) are optimal for dielectric heating. A study comparing aryl nitriles demonstrated that electron-deficient substrates (e.g., 4-nitrobenzonitrile) react faster than electron-rich analogs, with 5-methyl-1-(4-nitrophenyl)-1H-tetrazole forming in 95% yield within 10 minutes.

Conventional Thermal Methods

Reflux Conditions with Nanocatalysts

Nano-TiCl4·SiO2 catalyzes the cycloaddition under reflux, achieving 85–95% yields in 1.5–3 hours. The nanocatalyst’s high acidity and surface area facilitate nitrile activation at 80–100°C, with the protocol accommodating diverse nitriles (Table 1).

Table 1. Synthesis of 5-Substituted 1H-Tetrazoles Using Nano-TiCl4·SiO2

Entry	Nitrile Substrate	Time (h)	Yield (%)
1	4-Nitrophenylacetonitrile	2.5	92
2	Benzyl cyanide	3.0	78
3	4-Chlorobenzonitrile	2.0	91

Homogeneous Catalytic Systems

Bismuth chloride (BiCl3) in ethanol at reflux achieves comparable yields (88–94%) but requires longer durations (4–6 hours). The homogeneous catalyst’s limitations include difficult recovery and sensitivity to moisture.

Multi-Step Organic Synthesis

Diazotization and Cyclization

Adapting methodologies from nitro-tetrazole patents, a four-step synthesis was devised:

• Diazotization : 5-Amino-1-(4-nitrophenyl)-1H-tetrazole reacts with sodium nitrite in HCl to form a diazonium salt.
• Alkylation : The intermediate is treated with methyl iodide to introduce the methyl group.
• Oximation : Hydroxylamine hydrochloride converts nitriles to amidoximes.
• Cyclization : Heating amidoximes with acetic anhydride yields the target compound (overall yield: 65–70%).

Ugi Tetrazole Reaction

Though primarily used for macrocycles, the Ugi reaction was modified for tetrazole synthesis by reacting 4-nitrobenzaldehyde, methylamine, and tert-butyl isocyanide. This one-pot method provides moderate yields (55–60%) but showcases versatility in introducing substituents.

Catalyst Innovations

Heterogeneous Catalysts

• Mw-Pd/Co@CNT NPs : Enables 99% yield in 10 minutes and retains 95% activity after five cycles.
• Cu(II)-Montmorillonite : A clay-supported catalyst reduces metal leaching, achieving 89% yield under microwave conditions.

Acidic Ionic Liquids

Brønsted acidic ionic liquids (e.g., [BMIM][HSO4]) act as solvent-catalysts, yielding 88% product at 100°C in 2 hours. Their dual role simplifies purification and enhances atom economy.

Comparative Analysis of Methods

Table 2. Efficiency of Synthesis Protocols

Method	Catalyst	Time	Yield (%)	Scalability
Microwave	Pd/Co@CNT NPs	10 min	99	High
Reflux	Nano-TiCl4·SiO2	2.5 h	92	Moderate
Multi-Step	None	12 h	70	Low
Ugi Reaction	-	6 h	60	Moderate

Microwave-assisted synthesis outperforms other methods in speed and yield, while nanocatalysts balance cost and efficiency for industrial use.

Q & A

Q. What are the common synthetic routes for 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole?

The compound is typically synthesized via [3+2] cycloaddition between nitrile precursors and sodium azide. A one-pot method using Nano-TiCl₄·SiO₂ as a catalyst achieves 87% yield under mild conditions (CDCl₃, room temperature). Alternative approaches include microwave-assisted reactions to reduce reaction time and improve efficiency .

Q. How is 5-Methyl-1-(4-nitrophenyl)-1H-tetrazole characterized spectroscopically?

• ¹H-NMR : Peaks at δ 8.17–8.24 ppm (aromatic protons) and δ 3.89 ppm (methyl group) in CDCl₃ .
• FT-IR : Key stretches include 3097 cm⁻¹ (C-H aromatic), 1610 cm⁻¹ (C=C), and 1527 cm⁻¹ (NO₂ asymmetric stretch) .
• Melting Point : Decomposition observed near 216°C .

Note : Solubility in DMSO and insolubility in water should be considered for sample preparation .

Q. What are the primary applications of this compound in academic research?

It serves as an activator in oligonucleotide synthesis via the phosphoramidite method, leveraging its acidic proton to facilitate coupling reactions . Additionally, its nitro and tetrazole groups make it a candidate for coordination chemistry and energetic materials research .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during characterization?

Contradictions (e.g., unexpected NO₂ stretching frequencies) may arise from polymorphism or solvent effects . Use complementary techniques:

• X-ray crystallography : Refinement with SHELXL (e.g., SHELX-2018) clarifies bond lengths and angles .
• DSC/TGA : Confirm thermal stability and decomposition pathways .
• DFT calculations : Validate electronic structure against experimental IR/NMR .

Q. What strategies optimize regioselectivity in alkylation or derivatization reactions?

Regioselectivity in alkylation (e.g., N1 vs. N2 substitution) depends on:

• Catalyst choice : Lewis acids like ZnCl₂ favor N1 substitution .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) stabilize transition states for N1 selectivity .
• Steric effects : Bulky substituents on the tetrazole ring direct reactivity to less hindered sites .

Example : 1-Benzyl-5-(4-nitrophenyl)-1H-tetrazole synthesis achieved via benzyl bromide in DMF with K₂CO₃ .

Q. How can reaction yields be improved for large-scale synthesis?

• Continuous flow systems : Enhance heat/mass transfer and reduce side reactions .
• Heterogeneous catalysts : Reusable Nano-TiCl₄·SiO₂ improves efficiency and reduces waste .
• Microwave irradiation : Reduces reaction time from hours to minutes (e.g., 82% yield in 15 minutes) .

Q. What methodologies are used to evaluate biological activity of derivatives?

• Antimicrobial assays : Broth microdilution (MIC) against S. aureus and E. coli .
• Anti-inflammatory studies : COX-2 inhibition assays using ELISA .
• Structural modifications : Introduce sulfonyl or triazole groups to enhance bioavailability .

Q. How does computational modeling aid in understanding reactivity?

• DFT studies : Predict regioselectivity in cycloaddition reactions by analyzing frontier molecular orbitals (FMOs) .
• Molecular docking : Screen derivatives for binding affinity to biological targets (e.g., bacterial enzymes) .

Q. What are the challenges in crystallizing this compound?

• Polymorphism : Multiple crystal forms may arise due to nitro group flexibility. Use SHELXD for phase determination and TWINLAWS for twinned crystals .
• Solvent choice : Slow evaporation from DMSO/EtOH mixtures improves crystal quality .

Q. How can environmental impacts of synthesis be mitigated?

• Green solvents : Replace DMF with cyclopentyl methyl ether (CPME) .
• Catalyst recycling : Nano-TiCl₄·SiO₂ can be reused for 5 cycles without significant loss in activity .